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Compound of Interest

Compound Name: Laidlomycin

Cat. No.: B1674327

This guide provides a comprehensive statistical analysis of laidlomycin's performance in
comparative studies, primarily focusing on its application in cattle and drawing comparisons
with other ionophores where data is available. The information is intended for researchers,
scientists, and professionals in drug development to facilitate an objective evaluation of
laidlomycin's efficacy.

Comparative Performance Data

The following tables summarize quantitative data from various studies, offering a clear
comparison of laidlomycin with other treatments.

Laidlomycin vs. Monensin in Finishing Steers

A meta-analysis of 17 studies provides a robust comparison of laidlomycin propionate (LP)
and monensin sodium (MS) in finishing steers.

Table 1: Meta-Analysis of Laidlomycin Propionate vs. Monensin Sodium in Finishing Steers
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Laidlomycin . Mean
Performance . Monensin .
. Propionate ) Difference (LP P-value
Metric Sodium (MS)
(LP) - MS)

Growth

Performance

Average Daily
Gain (ADG), live-
weight basis (
kg/day )

- - +0.05 <0.05

Average Daily
Gain (ADG),

carcass-weight

- - +0.05 <0.05

basis ( kg/day )

Dry Matter Intake
(DMI) (kg/day )

- - +0.29 <0.05

Feed Efficiency No significant
- - . > 0.05
(G:F) difference

Carcass

Characteristics

Hot Carcass
Weight (HCW)
(kg)

+5.36 <0.05

Liver Abscesses Higher incidence  Lower incidence
(%) with LP with MS

- <0.05

Health Outcomes

Overall Mortality No significant
- - ) >0.05
(%) difference

Data synthesized from the meta-analysis by Cernicchiaro et al. (2016). The values for LP and
MS are not explicitly stated as single figures in the meta-analysis, but the mean difference and
p-value are provided.
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Dose-Response of Laidlomycin Propionate in Feedlot
Cattle

Studies have also investigated the optimal dosage of laidlomycin propionate for performance

enhancement in feedlot cattle.

Table 2: Effect of Laidlomycin Propionate Dosage on Feedlot Cattle Performance

Laidlomycin Propionate

. Average Daily Gain (ADG) Feed Conversion
(mgl/kg of diet DM)

3 No significant improvement No significant improvement
6 Maximized Improved (P < 0.001)
12 - Sustained improvement

Based on a study involving 1,020 steers and heifers in six feeding trials.

Laidlomycin in Poultry: A Comparative Overview

Direct, statistically robust comparative studies between laidlomycin and other ionophores like
salinomycin in poultry are not readily available in the reviewed literature. However, to provide a
point of reference, the following table summarizes the performance of salinomycin in broiler

chickens from a representative study.

Table 3: Performance of Broiler Chickens Supplemented with Salinomycin[1]
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Treatment Group

Body Weight Gain
(9) (pre-challenge)

Feed Conversion
Ratio (FCR)

Oocyst Excretion
Reduction

Better than other

Salinomycin Significant (P < 0.05)
groups (P < 0.05)

Probiotic Significant (P < 0.05)

Vaccine Significant (P < 0.05)

Positive Control

Lowest weight gain

(post-challenge)

This table is based on a study comparing salinomycin, a probiotic, and a vaccine for coccidiosis

control. A direct comparison with laidlomycin is not available in this study.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of research findings.

Below are summaries of experimental protocols from key studies.

Meta-Analysis of Laidlomycin vs. Monensin in Finishing
Steers (Cernicchiaro et al., 2016)[1]

» Objective: To quantify the effects of feeding laidlomycin propionate (LP) versus monensin

sodium (MS) on performance, health, and carcass characteristics in finishing steers.

o Study Design: A systematic review and meta-analysis of 17 comparative studies,

encompassing 135 pens and 13,603 steers.

e Treatments:

o Laidlomycin propionate (LP), fed alone or in combination with chlortetracycline.

o Monensin sodium (MS), fed alone or in combination with tylosin.

o Data Collection: Data on average daily gain (ADG), dry matter intake (DMI), feed efficiency

(FE), mortality, hot carcass weight (HCW), and liver abscesses were extracted from each
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study.

 Statistical Analysis: Random-effects meta-analysis models were used to calculate the pooled
estimates of the mean difference in outcomes between the LP and MS groups.
Heterogeneity among studies was also assessed.

Laidlomycin Propionate Efficacy Trials in Feedlot
Cattle[2][4]

» Objective: To evaluate the efficacy of different concentrations of laidlomycin propionate on
the performance of feedlot cattle and its effect on ruminal acidosis.

e Animals: Steers and heifers.

« Study Design: Multiple feeding trials were conducted. For the acidosis challenge, ruminally
fistulated steers were used. For finishing trials, individually fed steers were monitored.

o Treatments: Laidlomycin propionate was fed at various concentrations (e.g., 0, 6, or 12
mg/kg of diet DM).

o Experimental Diet: High-grain finishing diets. In some trials, cattle were adapted from a 50%
or 65% concentrate diet to a 95% or 100% concentrate diet.

» Data Collection: Performance data (ADG, feed intake, feed efficiency) were recorded. In
acidosis trials, ruminal pH, volatile fatty acid (VFA) concentrations, and lactate levels were
measured.

» Statistical Analysis: Data were analyzed using appropriate statistical models to determine the
effects of different laidlomycin propionate concentrations.

Salinomycin Efficacy Trial in Broiler Chickens[3]

» Objective: To compare the effects of a probiotic, prebiotic, salinomycin, and a vaccine in
controlling coccidiosis in broiler chickens.

e Animals: Broiler chickens.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Study Design: A completely randomized design with 6 treatment groups, 4 replications, and
20 birds per experimental unit.

» Challenge: All experimental groups, except the negative control, were challenged with a
suspension of mixed Eimeria species at 28 days of age.

o Data Collection: Performance parameters (body weight, weight gain, feed intake, feed
conversion ratio) were measured. Oocyst excretion and intestinal lesion scores were also
evaluated.

» Statistical Analysis: Data were analyzed to determine significant differences between the
treatment groups.

Visualizing Mechanisms and Workflows

The following diagrams, created using Graphviz (DOT language), illustrate the mode of action
of laidlomycin and a typical experimental workflow for an animal feed additive trial.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Mode of Action of Laidlomycin (lonophore)
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Caption: Laidlomycin's mechanism of action in target cells.
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Typical Experimental Workflow for an Animal Feed Additive Trial
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Caption: A generalized workflow for animal feed additive trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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